Cas no 314248-56-1 (4-(1H-1,2,3-Benzotriazol-1-yl)benzoic acid)

• Product Name: 4-(1H-1,2,3-Benzotriazol-1-yl)benzoic acid
• CAS No: 314248-56-1
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• CID: 4779334
• Update Time: 2025-07-21

4-(1H-1,2,3-Benzotriazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,2,3-benzotriazol-1-yl)benzoic acid
• 4-(benzotriazol-1-yl)benzoic acid
• Oprea1_323093
• Oprea1_542758
• NE57858
• Z802671652
• 4-(1H-1,2,3-Benzotriazol-1-yl)benzoic acid

• Inchi： 1S/C13H9N3O2/c17-13(18)9-5-7-10(8-6-9)16-12-4-2-1-3-11(12)14-15-16/h1-8H,(H,17,18)
• InChI Key： FIZQRWMBURRTGD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1C2C=CC=CC=2N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 2.3
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(1H-1,2,3-Benzotriazol-1-yl)benzoic acid

Recent Advances in the Application of 4-(1H-1,2,3-Benzotriazol-1-yl)benzoic acid (CAS: 314248-56-1) in Chemical Biology and Pharmaceutical Research

The compound 4-(1H-1,2,3-Benzotriazol-1-yl)benzoic acid (CAS: 314248-56-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, medicinal chemistry, and bioconjugation. This research briefing aims to provide a comprehensive overview of the latest advancements involving this compound, highlighting its structural properties, synthetic utility, and potential therapeutic applications.

Recent studies have demonstrated that 4-(1H-1,2,3-Benzotriazol-1-yl)benzoic acid serves as a valuable intermediate in the synthesis of bioactive molecules. Its benzotriazole moiety acts as an efficient leaving group, facilitating the formation of amide bonds and other key linkages in peptide and small-molecule synthesis. Researchers have leveraged this property to develop novel drug candidates with improved pharmacokinetic profiles and target specificity.

In the realm of bioconjugation, this compound has emerged as a powerful tool for modifying biomolecules. A 2023 study published in Bioconjugate Chemistry showcased its utility in creating stable protein-drug conjugates, enabling targeted delivery of therapeutics to specific cellular compartments. The study reported enhanced efficacy and reduced off-target effects compared to traditional conjugation methods.

Structural modifications of 4-(1H-1,2,3-Benzotriazol-1-yl)benzoic acid have also yielded promising results in antimicrobial research. A team at the University of Cambridge recently synthesized a series of derivatives that exhibited potent activity against multidrug-resistant bacterial strains. Molecular docking studies revealed that these compounds interfere with essential bacterial enzymes, offering a potential pathway for developing new antibiotics.

From a pharmaceutical development perspective, the compound's stability under physiological conditions makes it particularly attractive for formulation studies. Recent pharmacokinetic investigations have demonstrated favorable absorption and distribution characteristics when incorporated into various drug delivery systems. These findings were presented at the 2023 American Chemical Society National Meeting, generating considerable interest among pharmaceutical developers.

Looking forward, researchers anticipate expanding the applications of 4-(1H-1,2,3-Benzotriazol-1-yl)benzoic acid in areas such as PROTAC (proteolysis targeting chimera) development and covalent inhibitor design. Its unique chemical properties position it as a versatile building block for next-generation therapeutic agents. Ongoing clinical trials incorporating derivatives of this compound are expected to yield important data in the coming years.